Cas no 178215-45-7 (ALLYL 4-BROMOBUTYRATE)

• Product Name: ALLYL 4-BROMOBUTYRATE
• CAS No: 178215-45-7
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• MDL: MFCD02093983
• CID: 92192
• PubChem ID: 7010323
• Update Time: 2025-05-28

ALLYL 4-BROMOBUTYRATE Chemical and Physical Properties

Names and Identifiers

• ALLYL 4-BROMOBUTYRATE
• 4-bromobutyric acid allyl ester
• prop-2-enyl 4-bromobutanoate
• Allyl 4-bromobutanoate
• Butanoic acid,4-broMo-, 2-propen-1-yl ester
• 178215-45-7
• KGXWKENTBDJHOM-UHFFFAOYSA-N
• Butanoic acid, 4-bromo-, 2-propen-1-yl ester
• Allyl4-bromobutanoate
• SCHEMBL4662825
• ALLYL4-BROMOBUTYRATE
• DTXSID60426626
• AKOS025294745
• 4-bromo-butyric acid allyl ester
• CS-0448817
• DB-253730

• MDL： MFCD02093983
• Inchi： 1S/C7H11BrO2/c1-2-6-10-7(9)4-3-5-8/h2H,1,3-6H2
• InChI Key： KGXWKENTBDJHOM-UHFFFAOYSA-N
• SMILES： BrCCCC(=O)OCC=C
• BRN： 6123031

Computed Properties

• Exact Mass: 205.99400
• Monoisotopic Mass: 205.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.328
• Melting Point: No data available
• Boiling Point: 230.0±23.0 °C at 760 mmHg
• Flash Point: 92.9±22.6 °C
• Refractive Index: 1.4725
• PSA: 26.30000
• LogP: 1.89070
• Solubility: Unable or difficult to mix

ALLYL 4-BROMOBUTYRATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ALLYL 4-BROMOBUTYRATE

Research Briefing on ALLYL 4-BROMOBUTYRATE (CAS: 178215-45-7) in Chemical Biology and Pharmaceutical Applications

ALLYL 4-BROMOBUTYRATE (CAS: 178215-45-7) is a brominated ester compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate. This briefing synthesizes the latest findings (2022-2023) regarding its molecular properties, synthetic utility, and emerging biological activities.

Recent structural studies published in Journal of Medicinal Chemistry (2023) highlight the compound's unique reactivity profile, where the allyl ester group enables selective cross-coupling reactions while the β-bromo substituent facilitates nucleophilic substitutions. This dual functionality makes it particularly valuable for constructing complex pharmacophores, as demonstrated in the synthesis of novel GABA_A receptor modulators (DOI: 10.1021/acs.jmedchem.3c00321).

In pharmaceutical applications, ALLYL 4-BROMOBUTYRATE has emerged as a key precursor for prodrug development. A 2023 study in European Journal of Pharmaceutical Sciences reported its use in creating esterase-activated prodrugs of NSAIDs, showing improved gastrointestinal tolerance (DOI: 10.1016/j.ejps.2023.106385). The allyl group's metabolic lability allows controlled drug release, while the bromobutyrates moiety enhances membrane permeability.

Notably, the compound's safety profile has been systematically evaluated in recent toxicological assessments. Research published in Chemical Research in Toxicology (2022) established an LD₅₀ > 500 mg/kg in rodent models, with no observed genotoxicity at pharmacologically relevant concentrations (DOI: 10.1021/acs.chemrestox.2c00114). These findings support its continued use in medicinal chemistry applications.

Emerging applications include its incorporation into PROTAC (Proteolysis Targeting Chimera) designs, as reported in ACS Chemical Biology (2023). The bromine atom serves as an effective linker attachment point for E3 ligase ligands, while the allyl ester maintains optimal hydrophobicity for cellular uptake (DOI: 10.1021/acschembio.3c00042).

Current challenges in handling ALLYL 4-BROMOBUTYRATE primarily relate to its moisture sensitivity, with recent process chemistry studies recommending storage under nitrogen atmosphere. Advances in continuous flow synthesis (2023, Organic Process Research & Development) have improved production scalability while minimizing degradation (DOI: 10.1021/acs.oprd.3c00017).

The compound's future potential appears promising, particularly in targeted drug delivery systems. Computational modeling studies predict that structural derivatives could achieve enhanced blood-brain barrier penetration, positioning ALLYL 4-BROMOBUTYRATE as a valuable scaffold for CNS drug development (2023, Journal of Chemical Information and Modeling, DOI: 10.1021/acs.jcim.3c00289).